Cas no 488713-81-1 (tert-butyl N-(4-cyano-2-iodophenyl)carbamate)

• Product Name: tert-butyl N-(4-cyano-2-iodophenyl)carbamate
• CAS No: 488713-81-1
• MF: C₁₂H₁₃IN₂O₂
• MW: 344.148295164108
• MDL: MFCD29761275
• CID: 2650755
• PubChem ID: 58467859
• Update Time: 2025-07-02

tert-butyl N-(4-cyano-2-iodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-cyano-2-iodophenyl)carbamate
• SCHEMBL6389687
• tert-Butyl(4-cyano-2-iodophenyl)carbamate
• 3-iodo-4-(N-tert-butoxycarbonylamino)benzonitrile
• EN300-21047793
• SB83347
• KAFJBQGEEBPVEM-UHFFFAOYSA-N
• UEA13956
• tert-Butyl (4-cyano-2-iodophenyl)carbamate
• 488713-81-1
• DTXSID80729303

• MDL： MFCD29761275
• Inchi： 1S/C12H13IN2O2/c1-12(2,3)17-11(16)15-10-5-4-8(7-14)6-9(10)13/h4-6H,1-3H3,(H,15,16)
• InChI Key： KAFJBQGEEBPVEM-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 344.00218Da
• Monoisotopic Mass: 344.00218Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-(4-cyano-2-iodophenyl)carbamate

Introduction to tert-butyl N-(4-cyano-2-iodophenyl)carbamate (CAS No. 488713-81-1)

tert-butyl N-(4-cyano-2-iodophenyl)carbamate, identified by its Chemical Abstracts Service (CAS) number 488713-81-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, agrochemicals, and material science. The unique structural features of tert-butyl N-(4-cyano-2-iodophenyl)carbamate, particularly the presence of an iodine substituent at the para position relative to the cyano group on a phenyl ring, coupled with a tert-butyl carbamate moiety, make it a promising candidate for further exploration in synthetic chemistry and biological activity evaluation.

The structure of this compound exhibits a combination of electron-withdrawing and electron-donating groups that can influence its reactivity and interactions with biological targets. The cyano group (-CN) is known for its ability to enhance electrophilicity, while the iodine atom (I) introduces a unique handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings. These features make tert-butyl N-(4-cyano-2-iodophenyl)carbamate a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their demonstrated efficacy in modulating biological pathways. Carbamates have been explored as inhibitors of enzymes such as carbonic anhydrase, acetylcholinesterase, and proteases, which are implicated in various diseases ranging from neurological disorders to cancer. The tert-butyl group in tert-butyl N-(4-cyano-2-iodophenyl)carbamate not only enhances lipophilicity but also provides stability against hydrolysis, making it an attractive scaffold for drug design.

One of the most compelling aspects of tert-butyl N-(4-cyano-2-iodophenyl)carbamate is its potential application in the synthesis of small-molecule probes for biochemical studies. The iodophenyl core allows for facile introduction of reporter groups or bioconjugates, enabling researchers to track the distribution and activity of these compounds in biological systems. This has significant implications for drug discovery pipelines, where rapid screening and validation of lead compounds are essential.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in optimizing pharmacological properties. The 4-cyano substituent in tert-butyl N-(4-cyano-2-iodophenyl)carbamate plays a crucial role in determining its interaction with biological targets. Computational studies have shown that this group can modulate electronic distributions across the molecule, influencing both binding affinity and metabolic stability. Such insights are critical for designing next-generation therapeutics with improved efficacy and reduced side effects.

The synthesis of tert-butyl N-(4-cyano-2-iodophenyl)carbamate involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include the formation of the carbamate bond through reaction with diethyl carbonate or phosgene derivatives, followed by functionalization at the phenolic position using iodinating agents such as iodine monochloride or N-ISS reagents. The use of palladium catalysts in cross-coupling reactions has further streamlined the introduction of iodine into the aromatic ring, enabling higher yields and cleaner reactions.

In conclusion, tert-butyl N-(4-cyano-2-iodophenyl)carbamate (CAS No. 488713-81-1) represents a fascinating compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural attributes, combined with recent advancements in synthetic and computational chemistry, position it as a key intermediate for developing novel bioactive molecules. As research continues to uncover new therapeutic targets and methodologies, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.